2-amino-N-(3-ethylphenyl)acetamide hydrochloride
Overview
Description
“2-amino-N-(3-ethylphenyl)acetamide hydrochloride” is an organic compound with the CAS Number: 1235440-53-5 . It has a molecular weight of 214.69 and is commonly used in various fields of scientific research and industry.
Molecular Structure Analysis
The IUPAC name for this compound is this compound . The InChI code for this compound is 1S/C10H14N2O.ClH/c1-2-8-4-3-5-9(6-8)12-10(13)7-11;/h3-6H,2,7,11H2,1H3,(H,12,13);1H .
Physical And Chemical Properties Analysis
Scientific Research Applications
Synthesis and Molecular Docking Analysis
A study focused on the synthesis of N-(2-aminophenyl)-2-(2-isopropylphenoxy) acetamide, which, while not directly named as 2-amino-N-(3-ethylphenyl)acetamide hydrochloride, shares similar structural components. The synthesized compound was analyzed for its anticancer activity through in silico modeling, targeting the VEGFr receptor. This compound demonstrates potential in the orthorhombic crystal system and exhibits intermolecular H-bonds, suggesting its utility in molecular docking studies related to anticancer drug development Sharma et al., 2018.
Chemoselective Acetylation
Another relevant study explored the chemoselective monoacetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, highlighting a synthetic pathway that might parallel processes involving this compound. This process involved optimizing various parameters for the acetylation reaction and has implications for the synthesis of antimalarial drugs Magadum & Yadav, 2018.
Metabolism Studies
The metabolism of chloroacetamide herbicides in human and rat liver microsomes was examined, providing insights into the metabolic pathways of similar compounds. While this study focuses on herbicides like acetochlor and alachlor, the metabolic processes involving acetamide derivatives can offer valuable information for understanding the biotransformation of this compound in biological systems Coleman et al., 2000.
Coordination Complexes and Antioxidant Activity
Research on pyrazole-acetamide derivatives, such as N‑(2‑aminophenyl)‑2‑(5‑methyl‑1H‑pyrazol‑3‑yl) acetamide, revealed their potential in forming coordination complexes with metals like Co(II) and Cu(II). These complexes were studied for their solid-state structures and antioxidant activities, suggesting similar acetamide derivatives might exhibit significant biological activities Chkirate et al., 2019.
Biodegradation of Herbicides
The role of the cytochrome P450 system in the N-deethoxymethylation of acetochlor by a Rhodococcus sp. strain indicates the environmental fate and biodegradation pathways of acetamide herbicides. This study's insights into microbial degradation mechanisms could be relevant for understanding the environmental impact and degradation of this compound Wang et al., 2015.
Safety and Hazards
properties
IUPAC Name |
2-amino-N-(3-ethylphenyl)acetamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H14N2O.ClH/c1-2-8-4-3-5-9(6-8)12-10(13)7-11;/h3-6H,2,7,11H2,1H3,(H,12,13);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQRNMZSXDVGVGW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC(=CC=C1)NC(=O)CN.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15ClN2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
214.69 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1235440-53-5 |
Source
|
| Record name | Acetamide, 2-amino-N-(3-ethylphenyl)-, hydrochloride (1:1) | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1235440-53-5 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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